Cas no 1103514-43-7 (1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide)

• Product Name: 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide
• CAS No: 1103514-43-7
• MF: C₁₈H₁₇FN₂O₂
• MW: 312.338187932968
• MDL: MFCD08342799
• CID: 5186241
• PubChem ID: 18587979
• Update Time: 2025-06-07

1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxamide, 1-[2-(4-fluorophenyl)acetyl]-2,3-dihydro-N-methyl-
• 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

• MDL： MFCD08342799
• Inchi： 1S/C18H17FN2O2/c1-20-18(23)16-11-13-4-2-3-5-15(13)21(16)17(22)10-12-6-8-14(19)9-7-12/h2-9,16H,10-11H2,1H3,(H,20,23)
• InChI Key： DGMCJLTWFVDVMD-UHFFFAOYSA-N
• SMILES： N1(C(CC2=CC=C(F)C=C2)=O)C2=C(C=CC=C2)CC1C(NC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Phenylacetylindoles

Additional information on 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide

1-2-(4-Fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide: A Comprehensive Overview

1-2-(4-Fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103514-43-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number for brevity, belongs to a class of molecules known as indole derivatives. Indole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The structure of 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide is characterized by a central indole core, which is a common scaffold in many bioactive compounds. The presence of the 4-fluorophenyl group and the acetyl moiety adds unique functionalities that contribute to its pharmacological profile. The N-methyl substitution on the indole carboxamide further modulates its biological activity and solubility properties.

Recent studies have highlighted the potential of 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The mechanism of action involves modulating key signaling pathways that are dysregulated in neurodegenerative conditions.

In addition to its neuroprotective properties, 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as a therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide have also been evaluated in preclinical studies. Results indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral medication. However, further research is needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in human trials.

Clinical trials are currently underway to assess the safety and efficacy of 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide in various therapeutic indications. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy. These trials are crucial for advancing our understanding of the compound's potential benefits and for identifying any potential side effects or safety concerns.

Beyond its therapeutic applications, 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide has also been studied for its use as a research tool in chemical biology. Its ability to modulate specific biological pathways makes it a valuable probe for investigating disease mechanisms and validating new therapeutic targets. Researchers are using this compound to gain insights into the molecular basis of various diseases and to identify novel drug targets.

In conclusion, 1-2-(4-fluorophenyl)acetyl-N-methyl-2,3-dihydro-1H-indole-2-carboxamide (CAS No. 1103514-43-7) is a multifunctional compound with significant potential in both therapeutic and research applications. Its unique chemical structure and diverse biological activities make it an exciting area of study for medicinal chemists and pharmaceutical researchers alike. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in the development of novel treatments for a range of diseases.